Iridium chloro-1,5-cyclooctadiene

• IUPAC Name: (1Z,5Z)-cycloocta-1,5-diene;iridium;dihydrochloride
• InChI: InChI=1S/2C8H12.2ClH.2Ir/c2*1-2-4-6-8-7-5-3-1;;;;/h2*1-2,7-8H,3-6H2;2*1H;;/b2*2-1-,8-7-
• InChI Key: SHZHQWGWORCBJK-MIXQCLKLSA-N
• Canonical SMILES: C1CC=CCCC=C1.C1CC=CCCC=C1.Cl.Cl.[Ir].[Ir]
• Isomeric SMILES: C1/C=C\CC/C=C\C1.C1/C=C\CC/C=C\C1.Cl.Cl.[Ir].[Ir]
• Molecular Formula: C16H26Cl2Ir2
• Molecular Weight: 673.7 g/mol

Description

Iridium chloro-1,5-cyclooctadiene is a useful research compound. Its molecular formula is C16H26Cl2Ir2 and its molecular weight is 673.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Iridium chloro-1,5-cyclooctadiene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Iridium chloro-1,5-cyclooctadiene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Thin Film Growth : Used as a source for growing thin films of metallic iridium with high growth rates at specific substrate temperatures (Gerfin, Haelg, Atamny, & Dahmen, 1994).

• Catalysis in Organic Synthesis : Catalyzes the oxidative coupling of benzoic acid with alkynes, producing specific organic compounds (Datsenko, Nelyubina, Smol′yakov, & Loginov, 2018).

• Deuterium Exchange : Utilized for deuterium exchange in various aromatic substrates, with efficiencies comparable to isolated pre-catalysts (Ellames, Gibson, Herbert, Kerr, & Mcneill, 2001).

• Dehydrogenation of Cyclooctane : Catalyzes the homogeneous dehydrogenation of cyclooctane to give cyclooctene and hydrogen without an external hydrogen acceptor (Taubmann & Alt, 2008).

• Oxygenation Reactions : Involved in the oxygenation of olefins leading to the isolation of specific iridium compounds (Ghatak, Sarkar, Dinda, Dutta, Rahaman, & Bera, 2015).

• Synthesis of Chiral Tetrahydroisoquinolines : Used in iridium catalysis for synthesizing chiral tetrahydroisoquinolines with high yields and enantioselectivities, crucial for synthesizing biologically active compounds (Teichert, Fañanás‐Mastral, & Feringa, 2011).

• Arylborylation Catalyst : Acts as a catalyst for arylborylation, achieving high yields for the borylation of benzene (Yinghuai et al., 2007).

• Versatility in Iridium Chemistry : Transforms into compounds containing cyclooctadiene or cyclooctadienyl ligands in various coordination modes (Martín, Sola, Torres, Plou, & Oro, 2003).